Cas no 947163-12-4 (6-Benzylbenzo[c][1,2]oxaborol-1(3H)-ol)
947163-12-4 structure
Product Name:6-Benzylbenzo[c][1,2]oxaborol-1(3H)-ol
CAS No:947163-12-4
MF:C14H13BO2
MW:224.062824010849
CID:2115254
Update Time:2023-08-04
6-Benzylbenzo[c][1,2]oxaborol-1(3H)-ol Chemical and Physical Properties
Names and Identifiers
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- 6-benzylbenzo[c][1,2]oxaborol-1(3H)-ol
- PWBFUKYLAOVVJB-UHFFFAOYSA-N
- 6-benzyl-3H-benzo[c]oxaborol-1-ol
- BDBM50339848
- 6-Benzylbenzo[c][1,2]oxaborol-1(3H)-ol
-
- Inchi: 1S/C14H13BO2/c16-15-14-9-12(6-7-13(14)10-17-15)8-11-4-2-1-3-5-11/h1-7,9,16H,8,10H2
- InChI Key: PWBFUKYLAOVVJB-UHFFFAOYSA-N
- SMILES: O1B(C2C=C(C=CC=2C1)CC1C=CC=CC=1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 253
- Topological Polar Surface Area: 29.5
6-Benzylbenzo[c][1,2]oxaborol-1(3H)-ol Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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